Cas no 330975-13-8 (trans-4-amino-tetrahydrofuran-3-ol)

• Product Name: trans-4-amino-tetrahydrofuran-3-ol
• CAS No: 330975-13-8
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD09260577
• CID: 301732
• PubChem ID: 11768516
• Update Time: 2025-10-29

trans-4-amino-tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-Aminotetrahydrofuran-3-ol
• trans-4-Aminotetrahydrofuran-3-ol
• 3-Furanol,4-aminotetrahydro-, (3R,4S)-rel-
• trans-4-Amino-tetrahydrofuran-3-ol
• trans-4-aminotetrahydro-3-furanol(SALTDATA: HCl)
• 3-Furanol,4-aminotetrahydro-,(3R,4S)-rel-(9CI)
• trans-4-Amino-tetrahydro-furan-3-ol
• 3-Furanol,4-aminotetrahydro-,(3R,4S)-(9CI)
• A901438
• 3-Furanol, 4-aminotetrahydro-, (3R,4S)-
• AMY34415
• (3R,4S)-4-Amino-tetrahydro-furan-3-ol
• P15828
• 190792-70-2
• SCHEMBL424490
• CS-0046711
• 3-Furanol, 4-aminotetrahydro-, (3R,4S)-rel-
• (3R,4S)-4-Aminooxolan-3-ol
• MFCD18833631
• 330975-13-8
• (3R,4S)-4-Amino-tetrahydrofuran-3-ol
• AKOS022185579
• MFCD09260577
• trans-4-Amino-tetrahydro-furan-3-ol, AldrichCPR
• HQVKXDYSIGDGSY-IMJSIDKUSA-N
• AS-39554
• (3R,4S)-4-Aminotetrahydro-3-furanol
• DB-222985
• trans-4-amino-tetrahydrofuran-3-ol

• MDL： MFCD09260577
• Inchi： 1S/C4H9NO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2,5H2/t3-,4-/m0/s1
• InChI Key： HQVKXDYSIGDGSY-IMJSIDKUSA-N
• SMILES： O1C[C@@H]([C@H](C1)N)O

Computed Properties

• Exact Mass: 103.063328530g/mol
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 231.7±40.0 ºC (760 Torr),
• Flash Point: 93.9±27.3 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on trans-4-amino-tetrahydrofuran-3-ol

Exploring the Potential of trans-4-amino-tetrahydrofuran-3-ol (CAS No. 330975-13-8) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, trans-4-amino-tetrahydrofuran-3-ol (CAS No. 330975-13-8) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique tetrahydrofuran backbone and amino-alcohol functionality, presents intriguing possibilities for drug discovery and development. Researchers are particularly drawn to its structural versatility, which allows for diverse modifications to enhance bioavailability and target specificity.

The growing demand for novel small molecule therapeutics has placed compounds like trans-4-amino-tetrahydrofuran-3-ol at the forefront of medicinal chemistry. Recent studies suggest its potential as a pharmacophore in designing inhibitors for various enzymatic pathways. The compound's chiral centers offer opportunities for stereoselective synthesis, a hot topic in modern asymmetric catalysis research. Pharmaceutical companies are actively investigating its incorporation into next-generation drug candidates, particularly for addressing challenging therapeutic targets.

From a synthetic chemistry perspective, 330975-13-8 represents an excellent example of scaffold diversification. Its fused ring system provides both rigidity and flexibility - properties highly sought after in drug-like molecules. The presence of both amino and hydroxyl groups enables multiple points for structural modification, making it valuable for structure-activity relationship (SAR) studies. Current research trends focus on optimizing its physicochemical properties to improve membrane permeability while maintaining target affinity.

The pharmaceutical industry's shift toward fragment-based drug discovery has further elevated the importance of compounds like trans-4-amino-tetrahydrofuran-3-ol. Its relatively small molecular weight (approximately 101.12 g/mol) and balanced lipophilicity profile make it an ideal starting point for lead optimization. Recent patent literature reveals increasing applications in developing kinase inhibitors and GPCR modulators, addressing some of today's most pressing medical challenges.

Analytical characterization of CAS 330975-13-8 presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to confirm its stereochemical purity and molecular conformation. The compound's hydrogen bonding capacity, derived from its amino-alcohol motif, significantly influences its crystal packing behavior and solubility characteristics - critical factors in formulation development.

Environmental and green chemistry considerations are increasingly important in the synthesis of tetrahydrofuran derivatives. Researchers are exploring catalytic methods for producing trans-4-amino-tetrahydrofuran-3-ol with reduced waste generation and energy consumption. The development of biocatalytic routes using engineered enzymes represents one of the most promising approaches to sustainable production of this valuable intermediate.

In the context of personalized medicine, the structural features of 330975-13-8 offer potential for creating patient-specific therapeutics. Its modifiable framework allows for the incorporation of various targeting moieties, potentially enabling more precise drug delivery systems. This aligns with current healthcare trends toward precision oncology and tailored treatment regimens for complex diseases.

The future trajectory of trans-4-amino-tetrahydrofuran-3-ol research appears promising. As computational methods like AI-assisted drug design become more sophisticated, this compound's utility in virtual screening and molecular docking studies continues to expand. Its balanced combination of hydrogen bond donors and acceptors, along with optimal molecular complexity, makes it particularly suitable for machine learning applications in pharmaceutical research.

Quality control standards for CAS No. 330975-13-8 are becoming increasingly rigorous, reflecting its growing importance in drug development. Analytical methods must address challenges related to stereochemical purity, residual solvents, and polymorphic forms. The development of robust spectroscopic fingerprints using techniques like NMR and mass spectrometry ensures reliable characterization of this compound across different production batches.

As the pharmaceutical landscape continues to evolve, trans-4-amino-tetrahydrofuran-3-ol stands as a testament to the importance of heterocyclic chemistry in addressing modern therapeutic challenges. Its unique structural features and synthetic versatility position it as a valuable building block in the quest for innovative medicines. With ongoing research uncovering new applications and synthetic methodologies, this compound is poised to make significant contributions to the future of medicinal chemistry and drug discovery.